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Introduction

Menisdaurin D is a cyclohexylideneacetonitrile derivative, a class of natural products that has
garnered interest for its potential therapeutic applications. Initially isolated from the hypocotyl of
the mangrove plant Bruguiera gymnorrhiza, Menisdaurin D has demonstrated notable
biological activity, particularly as an antiviral agent. This technical guide provides a
comprehensive overview of the discovery, characterization, and known biological functions of
Menisdaurin D, with a focus on quantitative data, experimental methodologies, and the cellular
signaling pathways it may modulate.

Discovery and Characterization

Menisdaurin D was first identified as a new natural product during a phytochemical
investigation of Bruguiera gymnorrhiza. Its structure was elucidated through extensive
spectroscopic analysis, including High-Resolution Electrospray lonization Mass Spectrometry
(HR-ESI-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical and Spectroscopic Data for Menisdaurin D
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Property Value Reference
Molecular Formula C14H21NO7 [1]
Molecular Weight 315.13 g/mol [1]
Appearance Yellow powder [1]

m/z: 314.1238 (calcd for
HR-ESI-MS ([M - H]") [1]
C14H20NO7, 314.1240)

Infrared (IR) Vmax (cm~1) 2219 (a,B-unsaturated nitrile) [1]

See original publication for
1H-NMR and 3C-NMR Data ) [1]
detailed spectra.

Biological Activity: Anti-Hepatitis B Virus (HBV)
Potential

Menisdaurin D has been evaluated for its antiviral properties and has shown activity against
the Hepatitis B virus. The effective concentration for 50% inhibition (ECso) was determined in a
human hepatoblastoma cell line.

Table 2: In Vitro Anti-Hepatitis B Virus (HBV) Activity of Menisdaurin D

Compound Cell Line Assay ECso (pg/mL) Reference

) ) Human )
Menisdaurin D Anti-HBV >10 [1]
hepatoblastoma

Note: While the original publication states EC50 values for a range of related compounds, the
specific value for Menisdaurin D is reported as greater than 10 pg/mL, indicating moderate to
low activity in this specific assay compared to other isolates from the same study.

Potential Signaling Pathway Modulation

While direct studies on the signaling pathways modulated by pure Menisdaurin D are limited,
research on extracts from Bruguiera gymnorrhiza, the plant source of Menisdaurin D, provides
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valuable insights into its potential mechanisms of action. These extracts have been shown to
influence key cellular signaling cascades involved in inflammation, oxidative stress, and
apoptosis. It is plausible that Menisdaurin D contributes to these effects.

NF-kB Signaling Pathway

Extracts of Bruguiera gymnorrhiza have been demonstrated to regulate the NF-kB pathway.[2]
The NF-kB signaling cascade is a critical regulator of the inflammatory response. In its inactive
state, NF-kB is sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Upon stimulation
by various inflammatory signals, the IkB kinase (IKK) complex phosphorylates kB, leading to
its ubiquitination and subsequent proteasomal degradation. This allows NF-kB to translocate to
the nucleus and activate the transcription of pro-inflammatory genes. The potential inhibitory
effect of Menisdaurin D on this pathway warrants further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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